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Compound of Interest

Compound Name: 1-Methoxycyclopropan-1-ol

Cat. No.: B15489061

In-depth Technical Guide: The Physical
Properties of 1-Methoxycyclopropan-1-ol
Executive Summary

This technical guide addresses the physical properties, specifically the boiling and melting
points, of 1-Methoxycyclopropan-1-ol. An exhaustive search of scientific literature and
chemical databases was conducted to collate available data on this compound. The findings
indicate a significant lack of documented physical properties for 1-Methoxycyclopropan-1-ol,
suggesting it is either a novel, sparsely characterized, or potentially unstable compound. This
guide summarizes the search for this information and, for contextual purposes, provides data
on the closely related analogue, 1-methylcyclopropan-1-ol, with the critical caveat that these
values are not interchangeable.

Introduction to 1-Methoxycyclopropan-1-ol

1-Methoxycyclopropan-1-ol is a small organic molecule featuring a cyclopropane ring
substituted with both a hydroxyl and a methoxy group at the same carbon atom. This geminal
substitution pattern is of interest in medicinal chemistry and materials science due to the
unique conformational constraints and electronic properties imparted by the cyclopropyl moiety.
A thorough understanding of the fundamental physical properties of such a molecule is crucial
for its synthesis, purification, and application in further research and development.
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Physical Properties of 1-Methoxycyclopropan-1-ol

Despite a comprehensive search of chemical databases and the scientific literature, no
experimental or calculated data for the boiling and melting points of 1-Methoxycyclopropan-1-
ol could be located. This suggests that the compound is not well-characterized, and its physical
properties have not been reported in publicly accessible resources.

Contextual Data: Physical Properties of 1-
Methylcyclopropan-1-ol

For the purpose of providing a frame of reference, this guide presents the physical properties of
the structurally similar compound, 1-methylcyclopropan-1-ol. It is imperative to recognize that
the substitution of a methoxy group for a methyl group can significantly influence a molecule's
boiling and melting points due to differences in polarity, molar mass, and intermolecular forces,
particularly hydrogen bonding. The data for 1-methylcyclopropan-1-ol should therefore be
considered for contextual understanding only and not as a proxy for the properties of 1-
Methoxycyclopropan-1-ol.

Table 1: Physical Properties of 1-Methylcyclopropan-1-ol

Property Value Source
Boiling Point Not Available N/A
Melting Point Not Available N/A

Note: Specific boiling and melting point data for 1-methylcyclopropan-1-ol was also not readily
available in the initial search, highlighting the challenge in obtaining physical data for some
substituted cyclopropanes.

Experimental Protocols

As no experimental data for the physical properties of 1-Methoxycyclopropan-1-ol have been
reported, this section will outline a general methodology for the determination of boiling and
melting points, which would be applicable should the compound be synthesized.
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Melting Point Determination

A standard method for melting point determination involves using a capillary melting point

apparatus.

Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point of a liquid can be determined using a micro-boiling point or distillation method.

Logical Flow for Boiling Point Determination
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Caption: Methods for Boiling Point Determination.

Conclusion
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There is a notable absence of published data regarding the physical properties of 1-
Methoxycyclopropan-1-ol. This presents an opportunity for foundational research to
synthesize and characterize this compound. The experimental protocols outlined in this guide
provide a standard framework for the determination of its melting and boiling points. Such data
would be a valuable contribution to the chemical sciences and would facilitate the exploration
of this molecule in drug discovery and materials science applications. Researchers are
encouraged to report these fundamental properties to enrich the collective knowledge base.

« To cite this document: BenchChem. [physical properties of 1-Methoxycyclopropan-1-ol
(boiling point, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489061#physical-properties-of-1-
methoxycyclopropan-1-ol-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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